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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Black 46 is a synthetic, oil-soluble dye belonging to the diazo class of compounds. It

is characterized by its deep black coloration and its solubility in various organic solvents. While

primarily utilized in industrial applications such as printing inks and the coloring of plastics, its

lipophilic nature suggests potential applications in biological and pharmaceutical research for

the visualization of lipid-rich structures. This document provides a detailed protocol for the

preparation of a stable Solvent Black 46 staining solution and a general procedure for its

application in staining.

Chemical Properties of Solvent Black 46
A thorough understanding of the physicochemical properties of Solvent Black 46 is crucial for

the preparation of a stable and effective staining solution.
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Property Value Reference

CAS Number 65294-17-9 [1][2]

Molecular Formula C43H46N6O3S [2][3]

Molecular Weight 726.93 g/mol [2][3]

Appearance Reddish-black powder [1]

Melting Point 130 °C [1]

Solubility ( g/100 mL)

    Acetone 28.0 [1][4]

    Butyl Acetate 10.0 [1][4]

    Ethyl Alcohol 3.55 [4]

    Dichloromethane 11.68 [4]

    Methylbenzene 1.03 [1][4]

    Water Insoluble [2][3]

Experimental Protocols
Preparation of a Stable Solvent Black 46 Stock Solution
The preparation of a stable stock solution is critical to achieving reproducible staining results.

The following protocol is based on methodologies for similar solvent dyes, such as Sudan

Black B and Oil Red O, and is adapted for the known solubility of Solvent Black 46.

Materials:

Solvent Black 46 powder

Propylene glycol

Magnetic stirrer and stir bar

Heating mantle or water bath
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0.2 µm syringe filter or vacuum filtration unit with appropriate filter paper

Amber glass storage bottle

Protocol:

Weighing: Accurately weigh 0.7 g of Solvent Black 46 powder.

Dissolution: In a fume hood, add the powder to 100 mL of propylene glycol in a glass beaker

with a magnetic stir bar.

Heating and Stirring: Gently heat the mixture to 60-70°C while stirring continuously. Maintain

this temperature until the dye is completely dissolved. Avoid boiling.

Filtration: Once the dye is fully dissolved and the solution is homogenous, filter the warm

solution through a 0.2 µm filter to remove any undissolved particles or aggregates. This step

is crucial for the stability of the solution.

Storage: Store the filtered stock solution in a tightly sealed amber glass bottle at room

temperature. The stock solution prepared in this manner should be stable for several

months.

Preparation of Solvent Black 46 Working Solution
The working solution is a diluted form of the stock solution that is used for staining.

Materials:

Solvent Black 46 stock solution

Distilled water

Protocol:

Dilution: To prepare the working solution, mix 6 parts of the Solvent Black 46 stock solution

with 4 parts of distilled water. For example, to make 10 mL of working solution, mix 6 mL of

the stock solution with 4 mL of distilled water.
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Maturation: Allow the working solution to stand at room temperature for 30 minutes.

Pre-use Filtration: Immediately before use, filter the working solution through a 0.2 µm

syringe filter to remove any precipitate that may have formed upon the addition of water.

Application: General Staining Protocol for Lipid
Droplets in Cultured Cells
This protocol provides a general guideline for staining lipid droplets in fixed cells. Optimization

may be required for different cell types and experimental conditions.

Materials:

Cultured cells on coverslips or in culture plates

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Solvent Black 46 working solution

Mounting medium

Protocol:

Fixation: Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

Washing: Wash the cells three times with PBS to remove the fixative.

Staining: Incubate the fixed cells with the freshly filtered Solvent Black 46 working solution

for 10-30 minutes at room temperature.

Washing: Gently wash the cells three times with PBS to remove excess stain.

Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

Visualization: Observe the stained cells under a bright-field microscope. Lipid droplets should

appear black.
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Diagrams
Workflow for Preparing Stable Solvent Black 46 Staining Solution

Stock Solution Preparation

Working Solution Preparation

General Staining Protocol

1. Weigh 0.7g Solvent Black 46

2. Dissolve in 100mL Propylene Glycol

3. Heat to 60-70°C with stirring

4. Filter through 0.2µm filter

5. Store in amber bottle at RT

1. Mix 6 parts stock with 4 parts dH2O

Use Stock

2. Let stand for 30 minutes

3. Filter through 0.2µm filter before use

3. Incubate with working solution

Use Working Solution

1. Fix cells (e.g., 4% PFA)

2. Wash with PBS

4. Wash with PBS

5. Mount and visualize
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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